4-allyl-3-[(3,4-dichlorobenzyl)thio]-5-(3-methylphenyl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(3,4-dichlorophenyl)methylsulfanyl]-5-(3-methylphenyl)-4-prop-2-enyl-1,2,4-triazole
• InChI: InChI=1S/C19H17Cl2N3S/c1-3-9-24-18(15-6-4-5-13(2)10-15)22-23-19(24)25-12-14-7-8-16(20)17(21)11-14/h3-8,10-11H,1,9,12H2,2H3
• InChI Key: HLBXQVRKLWPDCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(N2CC=C)SCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H17Cl2N3S
• Molecular Weight: 390.3 g/mol

Description

4-allyl-3-[(3,4-dichlorobenzyl)thio]-5-(3-methylphenyl)-4H-1,2,4-triazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of 1,2,4-triazoles, which have been shown to exhibit a range of biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties. In

Scientific Research Applications

4-allyl-3-[(3,4-dichlorobenzyl)thio]-5-(3-methylphenyl)-4H-1,2,4-triazole has been studied for its potential applications in several areas of scientific research. One of the most promising applications is in the field of medicinal chemistry, where this compound has shown potential as a lead compound for the development of new drugs. It has been shown to exhibit potent antimicrobial activity against several bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. Additionally, this compound has been shown to exhibit anticancer properties, inhibiting the growth of several cancer cell lines in vitro.

Mechanism of Action

The exact mechanism of action of 4-allyl-3-[(3,4-dichlorobenzyl)thio]-5-(3-methylphenyl)-4H-1,2,4-triazole is not fully understood. However, it is believed that the compound works by inhibiting the activity of enzymes involved in the synthesis of essential cellular components such as DNA and proteins. This leads to the disruption of cellular processes and ultimately cell death.
Biochemical and Physiological Effects:
In addition to its antimicrobial and anticancer properties, 4-allyl-3-[(3,4-dichlorobenzyl)thio]-5-(3-methylphenyl)-4H-1,2,4-triazole has been shown to exhibit several other biochemical and physiological effects. For example, it has been shown to exhibit potent antioxidant activity, scavenging free radicals and protecting cells from oxidative damage. Additionally, this compound has been shown to exhibit anti-inflammatory properties, reducing the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-allyl-3-[(3,4-dichlorobenzyl)thio]-5-(3-methylphenyl)-4H-1,2,4-triazole in lab experiments is its potent antimicrobial and anticancer properties. This makes it a promising lead compound for the development of new drugs. Additionally, this compound has been shown to exhibit several other biochemical and physiological effects, making it a versatile tool for studying cellular processes. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for the study of 4-allyl-3-[(3,4-dichlorobenzyl)thio]-5-(3-methylphenyl)-4H-1,2,4-triazole. One area of future research is the development of new drugs based on this compound. Further studies are needed to determine the optimal dosage and potential side effects of these drugs. Additionally, this compound has shown potential as a tool for studying cellular processes, and future research could explore its applications in this area. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.